Cas no 1998434-46-0 (4,4-dicyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4,4-dicyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 1998434-46-0
• MF: C₁₃H₁₇NS
• MW: 219.34578204155
• CID: 6082068
• PubChem ID: 165863595
• Update Time: 2025-05-20

4,4-dicyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4,4-dicyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine
• 1998434-46-0
• 4,4-dicyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine
• EN300-1074914

• Inchi： 1S/C13H17NS/c1-2-9(1)13(10-3-4-10)11-6-8-15-12(11)5-7-14-13/h6,8-10,14H,1-5,7H2
• InChI Key： GXSYOFCKJUMVSC-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2(C1CC1)C1CC1

Computed Properties

• Exact Mass: 219.10817072g/mol
• Monoisotopic Mass: 219.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.3Ų

Additional information on 4,4-dicyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine

Comprehensive Overview of 4,4-Dicyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1998434-46-0)

The compound 4,4-dicyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1998434-46-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thieno[3,2-c]pyridine core substituted with dicyclopropyl groups, makes it a valuable scaffold for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and photoactive materials, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for novel heterocyclic compounds like 4,4-dicyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine has surged due to their versatility in modulating biological targets. The compound’s dicyclopropyl substituents enhance its lipophilicity and metabolic stability, critical factors in drug design. This aligns with frequent user queries such as "heterocyclic compounds in drug development" and "improving pharmacokinetics with cyclopropyl groups", reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, the preparation of CAS No. 1998434-46-0 involves multi-step organic transformations, including cyclization and cross-coupling reactions. Its thienopyridine backbone is structurally analogous to privileged pharmacophores found in FDA-approved drugs, driving interest in its structure-activity relationships (SAR). Laboratories focusing on high-throughput screening often explore derivatives of this compound for kinase inhibition or GPCR modulation, addressing trending topics like "targeted cancer therapies" and "CNS drug discovery".

Beyond pharmaceuticals, 4,4-dicyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine exhibits promising optical properties, making it a candidate for organic electronics. Its π-conjugated system and electron-rich thiophene ring contribute to applications in OLEDs and photovoltaic devices, resonating with searches for "organic semiconductors" and "green energy materials". This dual utility underscores its interdisciplinary appeal.

Quality control and characterization of CAS No. 1998434-46-0 rely on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. Researchers frequently inquire about "purity standards for heterocyclic intermediates" and "analytical methods for complex organics", highlighting the need for rigorous protocols. Suppliers and contract research organizations (CROs) emphasize these metrics to meet industry demands for reproducible synthesis.

In summary, 4,4-dicyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine represents a compelling case study in the convergence of medicinal chemistry and materials science. Its CAS No. 1998434-46-0 serves as a key identifier for researchers exploring its therapeutic potential or technological applications, answering prevalent questions about "emerging heterocycles" and "multifunctional molecular design". As innovation accelerates, this compound is poised to remain a focal point in scientific discourse.